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Compound of Interest

Compound Name: Phosphorylcholine Chloride

Cat. No.: B091661

An In-depth Technical Guide to Phosphorylcholine
Chloride

Introduction

Phosphorylcholine chloride (PCC), also known as phosphocholine chloride, is an organic
chloride salt with the chemical formula CsH1sCINOa4P.[1][2] It is a zwitterionic small molecule
that constitutes the hydrophilic head group of major phospholipids found in eukaryotic cell
membranes, such as phosphatidylcholine and sphingomyelin.[3][4] Structurally, it consists of a
positively charged choline group linked to a negatively charged phosphate group.[4] Beyond its
fundamental role in cell membrane architecture, phosphorylcholine chloride is recognized for
its significant immunomodulatory properties and its presence on the surface of various
commensal and pathogenic bacteria.[3][5][6] These unique characteristics have led to its
extensive investigation and application in biomaterials, drug delivery systems, and as an
interface modification layer in advanced electronics like perovskite solar cells.[7][8] This guide
provides a comprehensive overview of the chemical properties, synthesis, biological
significance, and experimental applications of phosphorylcholine chloride for researchers
and professionals in drug development and materials science.

Chemical and Physical Properties

Phosphorylcholine chloride is a white, hygroscopic solid powder.[1] It is highly soluble in
water, with a reported solubility of 250 mg/mL, and sparingly soluble in alcohols like methanol
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and ethanol.[1][9] The compound is relatively stable under recommended storage conditions,
though it is sensitive to moisture and should be stored in a dry, inert atmosphere.[1][10]

Table 1: Physicochemical Properties of Phosphorylcholine Chloride

Property Value Reference(s)
Chemical Formula CsH1sCINO4P [1][11]
Molecular Weight 219.60 g/mol [2][71[12]

CAS Number 107-73-3 [1][2][11]
Appearance White solid powder [1]

Melting Point 108-111 °C (decomposes) [1119]

Boiling Point 103 °C at 12 mmHg [1119]
Solubility in Water 250 mg/mL [1]

Storage Temperature 2-8 °C, under inert gas [10][11]
Hygroscopicity Hygroscopic [1]

Synthesis and Characterization
General Synthesis Protocol

The synthesis of phosphorylcholine chloride and its salts can be achieved through several
methods, commonly involving the phosphorylation of choline chloride. One established method
involves the reaction of choline chloride with a phosphorylating agent like phosphoric acid or
polyphosphoric acid under heat and reduced pressure.[13][14] The resulting crude
phosphorylcholine chloride is then typically purified. For the preparation of its calcium salt,
the mixture is neutralized with a calcium source such as calcium hydroxide or calcium
carbonate, followed by purification steps like distillation, crystallization, and filtration.[13][15]

A general workflow for the synthesis of phosphorylcholine chloride salts is outlined below.
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Fig. 1. General workflow for the synthesis of phosphorylcholine chloride salts.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b091661?utm_src=pdf-body-img
https://www.benchchem.com/product/b091661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data

The structure of phosphorylcholine chloride and its derivatives is confirmed using standard
analytical techniques. *H NMR spectroscopy is a key method for characterization. For the
calcium salt in D20, characteristic peaks are observed around 4 4.04 ppm (multiplet, 2H), d
3.36 ppm (triplet, 2H), and & 2.91 ppm (singlet, 9H), corresponding to the protons on the
choline backbone.[16][17]

Biological and Pharmacological Significance

Phosphorylcholine chloride exhibits a range of important biological activities, primarily
stemming from its role as a key component of cell surfaces and its ability to modulate the
immune system.

Immunomodulatory Effects

As an antigenic component on the surface of many bacteria, phosphorylcholine can influence
host immune responses.[6][18] It has been shown to induce the production of anti-
phosphorylcholine (anti-PC) antibodies, which can play a role in protecting against certain
pathogens.[5] Furthermore, studies in mouse models have indicated that administration of
phosphorylcholine chloride can reduce atherosclerotic lesions, suggesting a potential role in
mitigating cardiovascular disease.[5]

Interaction with Receptors

Phosphorylcholine chloride has been found to activate both nicotinic and muscarinic
cholinergic neurotransmission.[5] It also stimulates the activation of a2-adrenergic receptors.[5]
These interactions highlight its influence on the peripheral autonomic nervous system, leading
to downstream effects such as an increase in plasma glucagon and choline concentrations.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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